Cas no 1797318-86-5 (2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide)

• Product Name: 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide
• CAS No: 1797318-86-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5371445
• Update Time: 2025-07-18

2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide

• Inchi： 1S/C12H17N3O2/c16-12(5-9-1-2-9)14-10-6-13-15(7-10)11-3-4-17-8-11/h6-7,9,11H,1-5,8H2,(H,14,16)
• InChI Key： DPEOBJQMUKHYJF-UHFFFAOYSA-N
• SMILES： C(NC1=CN(C2CCOC2)N=C1)(=O)CC1CC1

Additional information on 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide

Comprehensive Overview of 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide (CAS No. 1797318-86-5)

2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide (CAS No. 1797318-86-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl moiety with a pyrazole core linked via an acetamide bridge, offering versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The compound's oxolane (tetrahydrofuran) ring enhances its solubility profile, a critical factor in bioavailability optimization – a hot topic in medicinal chemistry discussions. Recent publications highlight its relevance in addressing drug resistance challenges, especially in oncology research where heterocyclic compounds play pivotal roles. The pyrazole-acetamide scaffold is frequently searched in connection with fragment-based drug design (FBDD), reflecting industry demand for novel molecular building blocks.

From a synthetic chemistry perspective, 1797318-86-5 demonstrates interesting structure-activity relationships (SAR) due to its conformational restriction from the cyclopropyl group. This feature makes it valuable for studying molecular recognition processes, a subject of numerous computational chemistry queries. The compound's logP and hydrogen bond donor/acceptor counts suggest potential for blood-brain barrier penetration, explaining its inclusion in central nervous system (CNS) drug discovery programs.

Analytical characterization of 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular focus on the pyrazole proton signals around 7-8 ppm. These methods are frequently searched alongside compound characterization workflows. The oxolane oxygen also provides an interesting hydrogen bond acceptor site, relevant to contemporary molecular docking studies.

In material science applications, the compound's thermal stability (typically >200°C) makes it suitable for high-performance polymer development. This aligns with growing interest in bio-based materials, as evidenced by search trends combining heterocycles with sustainable chemistry. The cyclopropyl strain in its structure offers unique electronic effects that influence charge transport properties in organic semiconductors.

Regulatory aspects of 1797318-86-5 follow standard REACH compliance protocols, with particular attention to its biodegradation profile. Environmental fate studies show moderate soil adsorption coefficients, important for green chemistry assessments. These parameters are increasingly searched in connection with ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

The compound's patent landscape reveals applications in crop protection formulations, particularly as a fungicide synergist. This connects with current agricultural focus on resistance management strategies. Analytical methods for its detection in environmental samples typically employ UPLC-MS/MS, a technique seeing rising search volume in analytical method development circles.

From a commercial perspective, 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide is available as a research-grade chemical with typical purity ≥95% by HPLC analysis. Market intelligence shows growing demand for such high-value intermediates, especially from contract research organizations (CROs) engaged in hit-to-lead optimization programs. Storage recommendations generally suggest desiccated conditions at -20°C for long-term stability.

Recent computational studies utilizing AI-assisted drug discovery platforms have identified this scaffold as promising for allosteric modulation applications. This reflects the broader industry shift toward machine learning in molecular design, a dominant topic in current cheminformatics literature. The compound's 3D pharmacophore features are particularly amenable to deep learning analysis of protein-ligand interactions.

In biochemical assays, the pyrazole nitrogen atoms of 1797318-86-5 demonstrate interesting metal coordination properties, making it valuable for enzyme inhibition studies. This characteristic is frequently explored in metalloproteinase research, a field generating substantial scientific queries. The compound's isosteric potential with natural nucleobases also suggests applications in antiviral drug development.

Quality control protocols for this compound emphasize chiral purity assessment due to the oxolane stereocenter. This aligns with pharmaceutical industry emphasis on enantiomeric excess standards, a compliance area generating numerous regulatory searches. Advanced chiral separation techniques like supercritical fluid chromatography (SFC) are often employed for such analyses.

The future research trajectory for 2-cyclopropyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]acetamide appears focused on structure-based optimization for improved target selectivity. With increasing interest in polypharmacology approaches, this scaffold's ability to interact with multiple biological targets while maintaining favorable ADMET properties makes it particularly valuable for next-generation therapeutic development.